Ribocil B

Safety & Regulatory Compliance

Personal protective equipment for handling Ribocil B

Essential Safety and Handling Guide for Ribocil B

Disclaimer: A specific Safety Data Sheet (SDS) for Ribocil B (the S-enantiomer of Ribocil) is not publicly available. This guide is based on the safety information for the racemic mixture Ribocil (CAS 1381289-58-2) and established best practices for handling research-grade chemicals of unknown toxicity. Researchers must conduct a thorough risk assessment before use and consult their institution's Environmental Health and Safety (EHS) department for specific guidance.

This document provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Ribocil B. It includes operational procedures, personal protective equipment (PPE) recommendations, emergency protocols, and disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties of Ribocil

The following table summarizes the known properties of Ribocil. This data is crucial for safe handling, storage, and experimental planning.

Property	Value	Source(s)
CAS Number	1381289-58-2	[1][2][3][4]
Molecular Formula	C₁₉H₂₂N₆OS	[2][5]
Molecular Weight	382.5 g/mol	[2][5]
Appearance	Solid powder	[6]
Solubility	DMF: 10 mg/mLDMSO: 10 mg/mLDMSO:PBS (pH 7.2) (1:3): 0.25 mg/mL	[2]
Storage Temperature	Solid Powder: -20°C for 12 months, 4°C for 6 months.In Solvent: -80°C for 6 months, -20°C for 6 months.[6] Stable for ≥ 4 years.[2]	[6]
Hazard Classification	Acute toxicity, oral (Category 4)Skin corrosion/irritation (Category 2)Serious eye damage/eye irritation (Category 2A)Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)	[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The following equipment is mandatory when handling Ribocil B in solid or solution form.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile). Change gloves immediately if contaminated.	Prevents skin contact, which may cause irritation.[1]
Eye Protection	Safety goggles with side-shields.	Protects eyes from dust particles and splashes of solutions, preventing serious eye irritation.[1]
Body Protection	A lab coat or impervious clothing.	Protects skin and personal clothing from contamination.[1]
Respiratory	Use in a well-ventilated area or under a chemical fume hood. A suitable respirator may be needed for large quantities or if dust is generated.	Prevents inhalation of the powder, which may cause respiratory tract irritation.[1]

Operational and Disposal Plans

Adherence to structured operational and disposal protocols is critical for minimizing risk and ensuring regulatory compliance.

Safe Handling and Operational Workflow

This workflow outlines the key steps for safely handling Ribocil B from receipt to use.

Caption: Workflow for the safe handling of Ribocil B.

Disposal Plan

Improper disposal of chemical waste poses a significant environmental and safety risk. Follow these guidelines for all Ribocil B waste streams.

• Solid Waste: Collect unused Ribocil B powder and any grossly contaminated items (e.g., weigh boats, pipette tips) in a clearly labeled, sealed container for hazardous chemical waste.

• Liquid Waste: Collect solutions containing Ribocil B in a dedicated, sealed, and properly labeled hazardous waste container. Do not mix with other solvent waste streams unless confirmed to be compatible.

• Contaminated Labware: Decontaminate glassware by rinsing with an appropriate solvent. Collect the rinsate as hazardous liquid waste. Dispose of decontaminated glassware according to your institution's policies.

• Disposal Method: All hazardous waste must be disposed of through your institution's EHS department or a licensed hazardous material disposal company.[7] Do not pour Ribocil B solutions down the drain or dispose of solid waste in regular trash.[8]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.

Exposure Response

The following diagram outlines the immediate first aid steps to be taken in case of personal exposure to Ribocil B.

Caption: Emergency first aid procedures for Ribocil B exposure.[1]

Spill Response Protocol

For minor spills of Ribocil B powder or solution that you are trained and equipped to handle:

• Alert Personnel: Notify others in the immediate area of the spill.

• Isolate the Area: Secure the location to prevent the spread of the chemical.

• Don PPE: Wear appropriate PPE, including a lab coat, gloves, and eye protection.

• Contain and Clean:

  • For solid spills: Gently cover the powder with a damp paper towel to avoid generating dust. Carefully scoop the material into a hazardous waste container.

  • For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads), working from the outside in.[9]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol), and collect all cleanup materials as hazardous waste.[1]

• Report: Report the incident to your laboratory supervisor and EHS department, as required by your institution.

For large or unmanageable spills, or if you are unsure how to proceed, evacuate the area immediately, close the doors, and contact your institution's emergency response team. [10][11]

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Ribocil | 1381289-58-2 [chemicalbook.com]
• 4. NB-64-05433-100mg | Ribocil [1381289-58-2] Clinisciences [clinisciences.com]
• 5. Ribocil | C19H22N6OS | CID 136881500 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ribocil |CAS:1381289-58-2 Probechem Biochemicals [probechem.com]
• 7. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]
• 8. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 11. safety.fsu.edu [safety.fsu.edu]